Cas no 1797661-96-1 (3-4-chloro-3-(trifluoromethyl)phenyl-1-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenyl-1-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea
• CAS No: 1797661-96-1
• MF: C₁₈H₁₉ClF₃N₅O₂
• MW: 429.823972940445
• CID: 6263836
• PubChem ID: 71807465
• Update Time: 2025-05-23

3-4-chloro-3-(trifluoromethyl)phenyl-1-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(trifluoromethyl)phenyl-1-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea
• F6438-0907
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-1-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]methyl}urea
• 1-[4-chloro-3-(trifluoromethyl)phenyl]-3-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]urea
• 1-(4-chloro-3-(trifluoromethyl)phenyl)-3-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)urea
• 1797661-96-1
• AKOS024560999

• Inchi： 1S/C18H19ClF3N5O2/c1-11-8-16(27-4-6-29-7-5-27)26-15(24-11)10-23-17(28)25-12-2-3-14(19)13(9-12)18(20,21)22/h2-3,8-9H,4-7,10H2,1H3,(H2,23,25,28)
• InChI Key： HEPGQQNCWHMADG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC(NCC1=NC(C)=CC(=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 429.1179370g/mol
• Monoisotopic Mass: 429.1179370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-4-chloro-3-(trifluoromethyl)phenyl-1-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea

3-4-Chloro-3-(Trifluoromethyl)Phenyl-1-{4-Methyl-6-(Morpholin-4-Yl)Pyrimidin-2-Ylmethyl}Urea: A Comprehensive Overview

The compound with CAS No. 1797661-96-1, known as 3-4-chloro-3-(trifluoromethyl)phenyl-1-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}urea, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a trifluoromethyl group attached to a chlorophenyl ring and a morpholinyl-substituted pyrimidine moiety. These structural elements contribute to its potential biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the pharmacokinetic properties of drugs, such as improving metabolic stability and increasing bioavailability. The presence of this group in the chlorophenyl ring suggests that the compound may exhibit favorable pharmacokinetic profiles, making it suitable for systemic administration. Additionally, the morpholinyl group, which is known for its ability to form hydrogen bonds, may enhance the compound's solubility and binding affinity to target proteins.

The pyrimidine ring in the molecule is another key structural feature. Pyrimidines are well-known for their role in nucleic acids and are often used as scaffolds in drug design due to their ability to interact with various biological targets. The substitution pattern on the pyrimidine ring, specifically the methyl group at position 4 and the morpholinyl group at position 6, further modulates the compound's properties. These substitutions may influence the molecule's conformation, electronic distribution, and overall reactivity.

Emerging research has focused on the potential of this compound as a therapeutic agent in oncology. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve inhibition of key enzymes or signaling pathways that are critical for cancer cell proliferation and survival. Furthermore, its ability to penetrate cellular membranes efficiently may contribute to its efficacy in targeting intracellular molecular targets.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis or continuous flow chemistry, has enabled researchers to optimize the synthesis process, improving both yield and purity. These advancements underscore the importance of innovative synthetic methodologies in drug discovery.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for assessing its potential ecological impact. Recent studies have explored its biodegradation pathways under various environmental conditions, providing insights into its persistence and toxicity. These findings are essential for ensuring that the compound can be safely utilized in pharmaceutical applications without posing risks to ecosystems.

In conclusion, 3-4-chloro-3-(trifluoromethyl)phenyl-1-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-y lmethyl}urea represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development into a therapeutic agent. As research continues to unravel its full potential, this compound stands at the forefront of innovation in drug discovery.